Cas no 1352905-69-1 (3-Iodo-5-nitropyridin-4-amine)

• Product Name: 3-Iodo-5-nitropyridin-4-amine
• CAS No: 1352905-69-1
• MF: C₅H₄IN₃O₂
• MW: 265.008632659912
• MDL: MFCD22200914
• CID: 1089605
• PubChem ID: 71699973
• Update Time: 2025-11-02

3-Iodo-5-nitropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-nitropyridin-4-amine
• AKOS022173020
• EN300-252462
• DB-349125
• 1352905-69-1
• DTXSID90856614
• 4-Amino-5-iodo-3-nitropyridine
• CEC90569
• CS-0215481

• MDL： MFCD22200914
• Inchi： 1S/C5H4IN3O2/c6-3-1-8-2-4(5(3)7)9(10)11/h1-2H,(H2,7,8)
• InChI Key： GJYGOVTVBJLGNE-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(=C1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 264.93482g/mol
• Monoisotopic Mass: 264.93482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 2.2±0.1 g/cm3
• Boiling Point: 390.9±42.0 °C at 760 mmHg
• Flash Point: 190.2±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Iodo-5-nitropyridin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-Iodo-5-nitropyridin-4-amine

Comprehensive Guide to 3-Iodo-5-nitropyridin-4-amine (CAS No. 1352905-69-1): Properties, Applications, and Market Insights

3-Iodo-5-nitropyridin-4-amine (CAS No. 1352905-69-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative features a unique combination of functional groups, including an iodine substituent, nitro group, and amine moiety, making it a versatile intermediate for various synthetic applications. The molecular formula C₅H₄IN₃O₂ and molecular weight of 265.01 g/mol position this compound as a valuable building block in modern organic synthesis.

The chemical properties of 3-Iodo-5-nitropyridin-4-amine demonstrate its potential for diverse applications. With its melting point ranging between 180-185°C and moderate solubility in polar organic solvents, this compound exhibits stability under standard laboratory conditions. Researchers particularly value the reactivity of the iodine substituent, which enables efficient cross-coupling reactions, a feature that aligns with current trends in sustainable chemistry and atom-economical synthesis. The compound's structural features make it particularly relevant in the development of novel pharmaceutical intermediates and agrochemical precursors.

In pharmaceutical research, 3-Iodo-5-nitropyridin-4-amine serves as a crucial intermediate for developing potential therapeutic agents. Recent studies have explored its utility in creating kinase inhibitors, a class of compounds that has gained prominence in cancer research. The compound's ability to participate in palladium-catalyzed coupling reactions makes it valuable for constructing complex molecular architectures, addressing the growing demand for targeted drug discovery approaches. Furthermore, its structural motifs appear in several investigational compounds for neurological disorders, reflecting the compound's versatility in medicinal chemistry.

The agrochemical industry has shown increasing interest in 3-Iodo-5-nitropyridin-4-amine derivatives for developing novel crop protection agents. As agricultural researchers seek more selective and environmentally friendly pesticides, this compound's unique structure offers opportunities for creating next-generation fungicides and herbicides. The nitro and amine functionalities provide sites for further chemical modifications, enabling the development of compounds with improved biological activity and reduced environmental persistence.

From a synthetic chemistry perspective, 3-Iodo-5-nitropyridin-4-amine represents an important building block for heterocyclic compound synthesis. Its reactivity patterns align well with modern green chemistry principles, as it can participate in various catalytic transformations with high atom efficiency. Recent publications have highlighted its use in constructing complex nitrogen-containing heterocycles, which are prevalent in many biologically active molecules. This application is particularly relevant given the current focus on sustainable synthetic methodologies in academic and industrial research.

The global market for specialty chemical intermediates like 3-Iodo-5-nitropyridin-4-amine has shown steady growth, driven by increasing R&D investments in pharmaceutical and agrochemical sectors. Market analysts project particular demand growth in regions with expanding pharmaceutical manufacturing capabilities, especially for high-value chemical intermediates used in drug development. The compound's unique structural features position it well within this market segment, with potential applications extending to materials science and specialty chemical development.

Quality control and analytical characterization of 3-Iodo-5-nitropyridin-4-amine typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and development applications. Recent advancements in analytical chemistry techniques have improved the ability to characterize and quantify such specialized compounds, supporting their use in sensitive applications where purity is paramount.

Storage and handling recommendations for 3-Iodo-5-nitropyridin-4-amine emphasize standard laboratory safety practices. The compound should be stored in airtight containers under inert atmosphere at controlled temperatures to maintain stability. While not classified as hazardous under normal handling conditions, researchers should follow appropriate laboratory safety protocols when working with this chemical, including the use of personal protective equipment and proper ventilation.

Future research directions for 3-Iodo-5-nitropyridin-4-amine may explore its potential in emerging fields such as bioconjugation chemistry and materials science. The compound's unique combination of functional groups could enable its use in developing novel materials with specific electronic or optical properties. Additionally, its potential applications in medicinal chemistry continue to expand as researchers discover new biological targets that could benefit from its structural features.

For researchers seeking high-quality 3-Iodo-5-nitropyridin-4-amine, several specialty chemical suppliers offer the compound with varying purity grades. When sourcing this material, scientists should verify the supplier's analytical data and quality control procedures to ensure the compound meets their specific research requirements. The growing interest in custom chemical synthesis services has also made this compound more accessible for research programs requiring modified or derivative structures.